Cas no 1249268-97-0 (2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylbutanoic acid)

• Product Name: 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylbutanoic acid
• CAS No: 1249268-97-0
• MF: C₆H₁₀N₄O₂S
• MW: 202.234199047089
• MDL: MFCD14618797
• CID: 5249875
• PubChem ID: 60624244
• Update Time: 2023-11-24

2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]butanoic acid
• 2-((5-Amino-1h-1,2,4-triazol-3-yl)thio)butanoic acid
• 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]butanoicacid
• Butanoic acid, 2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-
• 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylbutanoic acid

• MDL： MFCD14618797
• Inchi： 1S/C6H10N4O2S/c1-2-3(4(11)12)13-6-8-5(7)9-10-6/h3H,2H2,1H3,(H,11,12)(H3,7,8,9,10)
• InChI Key： SHPDOSLZIBAWLW-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N)=N1)C(C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• XLogP3: 1
• Topological Polar Surface Area: 130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers